1-(4-Bromo-3-chlorophenyl)ethanone

• IUPAC Name: 1-(4-bromo-3-chlorophenyl)ethanone
• InChI: InChI=1S/C8H6BrClO/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key: GODIGXNJTHCLHB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)Br)Cl
• Molecular Formula: C8H6BrClO
• DSSTOX Substance ID: DTXSID80625371
• Molecular Weight: 233.49 g/mol
• CAS RN: 3114-31-6

Description

The compound 1-(4-Bromo-3-chlorophenyl)ethanone is a halogenated aromatic ketone, which is a class of organic compounds characterized by the presence of a carbonyl group (C=O) attached to two aromatic rings that contain halogen atoms such as bromine and chlorine. These compounds are of interest due to their potential applications in various fields, including medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of halogenated aromatic ketones can be achieved through various methods. For instance, the synthesis of 2-chloro-1-(4-chlorophenyl)ethanone, a related compound, was performed using chlorobenzene and chloroacetyl chloride under the catalysis of aluminum chloride, yielding an 87% success rate . This method demonstrates the feasibility of synthesizing halogenated aromatic ketones through catalyzed reactions, which could be applicable to the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of halogenated aromatic ketones is typically characterized using spectroscopic techniques and theoretical calculations. For example, the molecular structure and vibrational frequencies of related compounds have been investigated using Gaussian09 software package and compared with experimental infrared bands . These studies provide insights into the geometrical parameters and stability of the molecules, which are influenced by hyper-conjugative interactions and charge delocalization, as analyzed using Natural Bond Orbital (NBO) analysis .

Chemical Reactions Analysis

The reactivity of halogenated aromatic ketones can be explored through their involvement in chemical reactions. For instance, the compound 1-(5-bromo-2-chlorophenyl)-1-(4-ethoxyphenyl)ethane was synthesized through a multi-step procedure, indicating the potential for complex reactions involving halogenated aromatic ketones . The presence of halogen atoms on the aromatic rings can influence the reactivity of the ketone, making it a site for various chemical transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of halogenated aromatic ketones are influenced by their molecular structure. The presence of halogen atoms and the carbonyl group can affect the compound's polarity, boiling point, melting point, and solubility. Theoretical studies, such as density functional theory (DFT) calculations, can predict these properties and provide a deeper understanding of the compound's behavior in different environments . Additionally, the electrochemical study of related compounds has shown good inhibition efficiency, suggesting potential applications in corrosion inhibition .

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Enantiomerically Pure Compounds : A study describes a facile 7-step procedure for synthesizing enantiomerically pure diarylethanes, starting from a compound similar to 1-(4-Bromo-3-chlorophenyl)ethanone. This process is noted for its cost-effectiveness, scalability, and ability to produce highly pure enantiomers (Zhang et al., 2014).

• Intermediates for Chemical Synthesis : Another study utilized a chlorophenyl ethanone derivative to synthesize 4'-chloro-2-(1H-1,2,4-triazol-1-yl)acetophenone, demonstrating the role of such compounds as intermediates in chemical synthesis (Li De-liang, 2010).

• Nucleophilic Substitution Reactions : The compound has also been used in studies exploring nucleophilic substitution reactions, indicating its utility in understanding and developing reaction mechanisms (Erdoğan & Erdoğan, 2019).

Molecular and Structural Analysis

• Vibrational and Structural Observations : Research focusing on a molecule with a structure similar to this compound offers insights into molecular structure and vibrational spectra. This kind of analysis is crucial for understanding the physical and chemical properties of such compounds (ShanaParveen et al., 2016).

• Molecular Docking Studies : The compound's derivatives have been subjected to molecular docking studies, which can reveal potential interactions with biological targets and contribute to drug design (ShanaParveen et al., 2016).

Safety and Hazards

1-(4-Bromo-3-chlorophenyl)ethanone is classified as a warning hazard. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338).

Mechanism of Action

Mode of Action

Aromatic ketones can undergo a variety of chemical reactions. For example, they can react with nucleophiles in a reaction known as nucleophilic acyl substitution . In biological systems, this could potentially lead to the modification of proteins or other biomolecules.

Pharmacokinetics

The pharmacokinetics of a compound refer to how it is absorbed, distributed, metabolized, and excreted by the body (ADME). Aromatic ketones, like “1-(4-Bromo-3-chlorophenyl)ethanone”, are typically lipophilic (fat-soluble), which can affect their absorption and distribution . They might be metabolized in the liver by enzymes such as the cytochrome P450 system .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action of a compound. For example, the reactivity of “this compound” might be affected by the pH of its environment .

Biochemical Analysis

Biochemical Properties

1-(4-Bromo-3-chlorophenyl)ethanone plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with enzymes such as cytochrome P450, which is involved in the metabolism of various substances. The interaction with cytochrome P450 can lead to the formation of reactive intermediates, which may further interact with other biomolecules, including proteins and nucleic acids. These interactions can result in modifications to the structure and function of these biomolecules, potentially leading to changes in cellular processes .

Cellular Effects

The effects of this compound on cells are diverse and can influence various cellular processes. This compound has been shown to affect cell signaling pathways, particularly those involving the mitogen-activated protein kinase (MAPK) pathway. By modulating this pathway, this compound can influence gene expression and cellular metabolism. Additionally, it has been observed to induce oxidative stress in cells, leading to changes in the redox state and potentially triggering apoptosis or other forms of cell death .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism involves the binding to specific enzymes, such as cytochrome P450, leading to enzyme inhibition or activation. This binding can alter the enzyme’s activity, resulting in changes in the metabolic pathways it regulates. Additionally, this compound can interact with transcription factors, influencing gene expression and thereby affecting cellular functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been found that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light or heat. Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including alterations in cell viability and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular processes, while higher doses can lead to significant changes. Threshold effects have been observed, where a certain dosage level must be reached before noticeable effects occur. At high doses, this compound can exhibit toxic effects, including liver and kidney damage, as well as adverse effects on the central nervous system .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interaction with cytochrome P450 enzymes. These enzymes facilitate the oxidation of the compound, leading to the formation of metabolites that can further participate in biochemical reactions. The metabolic pathways involving this compound can affect metabolic flux and alter the levels of specific metabolites, potentially impacting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence the compound’s localization and accumulation in specific cellular compartments. For example, it may be transported into the mitochondria, where it can affect mitochondrial function and energy production. The distribution of this compound within tissues can also determine its overall impact on cellular processes .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, it may localize to the endoplasmic reticulum, where it can interact with enzymes involved in protein synthesis and folding. The localization of this compound can influence its interactions with other biomolecules and its overall effects on cellular function .